Cas no 2757955-76-1 ((3,4-Difluorophenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (3,4-Difluorophenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757955-76-1
• MF: C₁₄H₁₂F₂O₃S
• MW: 298.305089950562
• CID: 5968874
• PubChem ID: 150625292
• Update Time: 2025-06-14

(3,4-Difluorophenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-7097363
• 2757955-76-1
• (3,4-difluorophenyl)methyl 4-methylbenzene-1-sulfonate
• (3,4-Difluorophenyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H12F2O3S/c1-10-2-5-12(6-3-10)20(17,18)19-9-11-4-7-13(15)14(16)8-11/h2-8H,9H2,1H3
• InChI Key： IWTIMPLMQMDDJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 298.04752174g/mol
• Monoisotopic Mass: 298.04752174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on (3,4-Difluorophenyl)methyl 4-methylbenzene-1-sulfonate

Research Briefing on (3,4-Difluorophenyl)methyl 4-methylbenzene-1-sulfonate (CAS: 2757955-76-1) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of sulfonate esters as versatile intermediates in drug discovery and development. Among these, (3,4-Difluorophenyl)methyl 4-methylbenzene-1-sulfonate (CAS: 2757955-76-1) has emerged as a compound of interest due to its potential applications in medicinal chemistry and targeted therapeutics. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic relevance.

The compound (3,4-Difluorophenyl)methyl 4-methylbenzene-1-sulfonate is a sulfonate ester derivative characterized by a difluorophenyl group and a toluenesulfonate moiety. Its molecular structure suggests utility as a building block for more complex pharmacophores, particularly in the design of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its role in modulating protein-protein interactions and enzyme activity, with promising results in preclinical models of cancer and autoimmune diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a one-pot reaction involving 3,4-difluorobenzyl alcohol and p-toluenesulfonyl chloride under mild conditions. The researchers reported a yield of 85% and high purity (>98%), making it a viable candidate for scalable production. Subsequent biological assays revealed its ability to selectively inhibit certain tyrosine kinases, with IC50 values in the low micromolar range, suggesting potential as a lead compound for oncology therapeutics.

Further investigations into the mechanism of action have uncovered that (3,4-Difluorophenyl)methyl 4-methylbenzene-1-sulfonate acts as a covalent modifier of cysteine residues in the ATP-binding pocket of target kinases. This unique mode of inhibition, confirmed by X-ray crystallography and mass spectrometry, provides a structural basis for its selectivity and potency. Comparative studies with analogous compounds have shown that the difluorophenyl group enhances membrane permeability and metabolic stability, addressing common challenges in drug development.

In addition to its kinase inhibitory properties, recent patent applications (WO2023056123) have disclosed its utility as a prodrug moiety for improving the pharmacokinetic profiles of poorly soluble active pharmaceutical ingredients. The toluenesulfonate group facilitates controlled release in physiological environments, while the difluorophenyl component contributes to enhanced bioavailability. This dual functionality positions the compound as a valuable tool in formulation science.

Ongoing research is exploring structure-activity relationships (SAR) of derivatives based on this scaffold, with particular attention to modifications at the sulfonate ester linkage and aromatic substitutions. Preliminary results indicate that subtle changes can significantly alter target specificity and off-target effects, guiding the design of next-generation therapeutics. Collaborative efforts between academic and industrial researchers are currently evaluating its potential in combination therapies and targeted drug delivery systems.

In conclusion, (3,4-Difluorophenyl)methyl 4-methylbenzene-1-sulfonate represents a promising chemical entity with multifaceted applications in drug discovery. Its well-characterized synthesis, distinct biological activity, and versatility as a synthetic intermediate warrant continued investigation. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic indications through rigorous preclinical evaluation.